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Compound of Interest

Compound Name: BX048

Cat. No.: B1668161 Get Quote

Identifying BX048: Initial analysis of the identifier "BX048" reveals that it corresponds to a

specific grade N42 neodymium block magnet, a powerful rare earth magnet, and not a

chemical or biological agent. The following information provides essential safety and logistical

guidance for the proper handling and disposal of this magnetic product in a research and

development environment. Adherence to these protocols is crucial to mitigate risks of personal

injury and damage to sensitive equipment.

Quantitative Data Summary
For ease of reference, the key physical and magnetic properties of the BX048 neodymium

magnet are summarized in the table below.
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Property Specification

Material Neodymium, Iron, Boron (NdFeB)

Grade N42

Dimensions 1" x 1/4" x 1/2" (25.4mm x 6.35mm x 12.7mm)

Coating Nickel-Copper-Nickel (Ni-Cu-Ni)

Magnetization Direction Through Thickness

Pull Force Approximately 18.71 lbs

Surface Field Approximately 4876 Gauss

Maximum Operating Temp. 80°C / 176°F

Personal Protective Equipment (PPE)
When handling BX048 magnets, the use of appropriate personal protective equipment is

mandatory to prevent injury.

Safety Goggles: Neodymium magnets are brittle and can shatter upon impact, creating sharp

fragments.[1][2] Always wear safety goggles to protect the eyes from flying debris.[1][3]

Heavy-Duty Gloves: To protect against severe pinching injuries that can occur if a hand or

finger is caught between a magnet and a ferromagnetic surface or another magnet, heavy-

duty gloves should be worn.[1][3][4] These also offer protection from the sharp edges of a

broken magnet.[1][4]

Experimental Protocols: Safe Handling Workflow
A systematic approach is essential for the safe handling of strong magnets like the BX048 in a

laboratory setting.

Area Preparation:

Before handling the magnet, clear the immediate workspace of all ferromagnetic materials.

This includes tools, surgical instruments, and personal items like keys.
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Ensure a safe distance is maintained from sensitive electronic equipment, including

computers, monitors, and data storage devices, as strong magnetic fields can cause

irreparable damage.[2][3] A buffer of at least 12-18 inches is recommended.[3]

Individuals with pacemakers or other implanted medical devices should not handle strong

magnets and must maintain a significant distance from the operational area, as magnetic

fields can interfere with these devices.[2][5][6]

Handling and Manipulation:

Always handle magnets with controlled and deliberate movements.[3] Avoid allowing them

to "jump" or slam together, as this can lead to shattering or pinching injuries.[1][3]

When separating magnets, slide them apart rather than pulling them directly away from

each other. The use of non-magnetic spacers (e.g., wood, plastic) is recommended for

storage and during handling to facilitate easier separation.[2][3]

Transportation and Storage:

When moving magnets, use shielded containers to minimize their external magnetic field.

[3]

Store magnets in a designated area, away from general access and sensitive equipment.

They should be stored with non-magnetic spacers between them.[2]

Operational and Disposal Plan
Operational Risks:

Pinching and Crush Injuries: The strong attractive force of the BX048 magnet can cause

serious physical injury.[1][2]

Shattering: Neodymium magnets are brittle and can shatter on impact, creating sharp

projectiles.[1][2]

Damage to Electronics: The magnetic field can erase data from magnetic media and damage

electronic devices.[2][3][5]
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Interference with Medical Implants: Strong magnetic fields can interfere with the proper

functioning of pacemakers and other medical implants.[2][5][6]

Disposal Plan: Proper disposal of neodymium magnets is crucial to prevent environmental

hazards and potential damage to waste processing equipment.[7]

Recycling: The preferred method of disposal is through a specialized recycling facility that

handles rare earth materials.[7][8] These facilities have processes to recover the valuable

rare earth elements.[9][10]

Demagnetization: Before disposal, strong magnets should ideally be thermally demagnetized

by heating them to their Curie temperature (approximately 176°F for neodymium magnets).

[7][11] This process should only be undertaken by professionals with the appropriate

equipment and safety measures in place.[7]

Containment for Disposal: If recycling or professional demagnetization is not feasible, the

magnet should be placed in a steel container for disposal.[7][11] This helps to shield its

magnetic field and prevent it from adhering to waste disposal equipment.[7] Never dispose of

strong magnets in regular trash or recycling bins without proper containment.[7]
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Caption: Workflow for the safe handling of BX048 neodymium magnets.
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Caption: Logical relationships between magnet properties, risks, and PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-bx048]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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